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Compound of Interest

Compound Name: Oxytocin free acid

Cat. No.: B3026480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxytocin is a nonapeptide hormone integral to a myriad of physiological processes, including

uterine contraction, lactation, and social bonding. In research and pharmaceutical

development, oxytocin is often supplied in a lyophilized form to ensure stability. This document

provides a detailed protocol for the reconstitution of lyophilized oxytocin free acid, along with

comprehensive data on its solubility, stability, and the signaling pathway it activates. Adherence

to these guidelines is crucial for obtaining accurate and reproducible experimental results.

Quantitative Data Summary
The following tables summarize the key quantitative data for the reconstitution and storage of

oxytocin free acid.

Table 1: Solubility of Oxytocin Free Acid
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Solvent Solubility

Water Up to 1 mg/mL[1]

Phosphate Buffered Saline (PBS), pH 7.2 Approximately 5 mg/mL (for oxytocin acetate)

Ethanol Approximately 5 mg/mL (for oxytocin acetate)

DMSO Approximately 14 mg/mL (for oxytocin acetate)

Dimethylformamide (DMF) Approximately 30 mg/mL (for oxytocin acetate)

Table 2: Recommended Reconstitution Parameters

Parameter Recommendation

Reconstitution Solvent
Sterile, pyrogen-free water or Bacteriostatic

Water for Injection (0.9% benzyl alcohol)

Recommended Concentration 1 mg/mL

Reconstitution Example To a 1 mg vial, add 1 mL of sterile water.

Table 3: Stability of Reconstituted Oxytocin Solutions
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Storage Condition Solvent/Buffer Stability

Refrigerated (2-8°C) Sterile Water Stable for up to 30 days.[2][3]

Refrigerated (2-8°C) 0.9% Sodium Chloride

Retains >90% of initial

concentration for at least 30

days.[4]

Refrigerated (2-8°C) 5% Dextrose Injection

Retains >90% of initial

concentration for at least 90

days.[5]

Refrigerated (2-8°C) Lactated Ringer's Injection

Retains >90% of initial

concentration for at least 31

days.

Room Temperature (~23°C) 0.9% Sodium Chloride
Stable for at least 21 days, and

up to 90 days.

Room Temperature (~23°C) 5% Dextrose Injection Stable for at least 90 days.

Room Temperature (~23°C) Lactated Ringer's Injection Stable for up to 28 days.

Frozen (-20°C) Sterile Water/0.9% NaCl

Stable for at least 30 days.

Avoid repeated freeze-thaw

cycles.

Note: The stability of oxytocin in solution is highly pH-dependent, with optimal stability observed

at a pH of approximately 4.5. Degradation increases at neutral and alkaline pH.

Experimental Protocols
Reconstitution of Lyophilized Oxytocin Free Acid
This protocol outlines the steps for reconstituting lyophilized oxytocin free acid to a stock

solution.

Materials:

Vial of lyophilized oxytocin free acid
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Sterile, pyrogen-free water or bacteriostatic water

Sterile, calibrated pipette or syringe

Vortex mixer (optional)

Sterile, polypropylene microcentrifuge tubes for aliquoting

Procedure:

Equilibration: Allow the vial of lyophilized oxytocin and the reconstitution solvent to

equilibrate to room temperature before opening. This prevents condensation from forming

inside the vial.

Centrifugation: Briefly centrifuge the vial at a low speed to ensure that all the lyophilized

powder is collected at the bottom.

Solvent Addition: Using a sterile pipette or syringe, slowly add the calculated volume of the

chosen solvent to the vial. For a 1 mg vial, add 1 mL of solvent to achieve a 1 mg/mL

concentration. Aim the stream of solvent against the side of the vial to gently wet the powder.

Dissolution: Gently swirl the vial or rock it back and forth until the powder is completely

dissolved. Avoid vigorous shaking or vortexing, as this can cause foaming and denaturation

of the peptide. If necessary, the vial can be gently agitated for 15-30 minutes at room

temperature.

Visual Inspection: Once dissolved, the solution should be clear and free of any particulate

matter.

Aliquoting and Storage: For long-term storage, it is recommended to aliquot the reconstituted

oxytocin into smaller, single-use volumes in sterile polypropylene tubes. This minimizes

waste and prevents degradation from repeated freeze-thaw cycles. Store the aliquots at

-20°C for long-term storage or at 2-8°C for short-term use (up to 30 days).
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Reconstitution Workflow

Start: Lyophilized Oxytocin Vial

Equilibrate to Room Temperature

Centrifuge Vial

Add Sterile Water

Gently Swirl to Dissolve

Visually Inspect Solution

Aliquot into Tubes

Store at 2-8°C or -20°C

Click to download full resolution via product page

Caption: Workflow for reconstituting lyophilized oxytocin.
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Oxytocin Signaling Pathway
Oxytocin exerts its effects by binding to the oxytocin receptor (OTR), a G-protein coupled

receptor (GPCR). The primary signaling cascade initiated by oxytocin binding involves the

activation of the Gq/11 protein, leading to the stimulation of phospholipase C (PLC). PLC then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium from the sarcoplasmic

reticulum, while DAG activates protein kinase C (PKC). This cascade ultimately leads to

various cellular responses, including smooth muscle contraction.
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Caption: Simplified oxytocin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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